N-(2-bromo-3,6-dimethylthieno[2,3-b]pyridin-4-yl)-3-chlorobenzenesulfonamide

• Molecular Formula: C15H12BrClN2O2S2
• Molecular Weight: 431.8 g/mol
• IUPAC Name: N-(2-bromo-3,6-dimethylthieno[2,3-b]pyridin-4-yl)-3-chlorobenzenesulfonamide
• InChI: InChI=1S/C15H12BrClN2O2S2/c1-8-6-12(13-9(2)14(16)22-15(13)18-8)19-23(20,21)11-5-3-4-10(17)7-11/h3-7H,1-2H3,(H,18,19)
• InChI Key: KBVWXMYNNUZFCS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C(=C(SC2=N1)Br)C)NS(=O)(=O)C3=CC(=CC=C3)Cl

Description

N-(2-bromo-3,6-dimethylthieno[2,3-b]pyridin-4-yl)-3-chlorobenzenesulfonamide is a useful research compound. Its molecular formula is C15H12BrClN2O2S2 and its molecular weight is 431.8 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2-bromo-3,6-dimethylthieno[2,3-b]pyridin-4-amine (Description 62) (1.351 g, 5.25 mmol) in THF (10 mL) was added 3-chlorobenzenesulfonyl chloride (1.11 mL, 7.88 mmol), sodium tert-butoxide (1.262 g, 13.13 mmol) and the mixture stirred at RT for 16 h. The mixture was then evaporated to dryness and the resulting material taken-up in water (10 mL) and extracted with ethyl acetate (20 mL×3). The organics were then combined, dried (phase separation cartridge) and concentrated. Purification on silica, eluting with a gradient of 0-20% ethyl acetate in cyclohexane, followed by MDAP (acidic conditions), afforded the title compound (380 mg). LCMS (A) m/z: 431/433 [M+1]+, Rt 1.22 min (acidic).